6-methyl-N-(2-(7-oxofuro[2,3-c]pyridin-6(7H)-yl)ethyl)nicotinamide

• IUPAC Name: 6-methyl-N-[2-(7-oxofuro[2,3-c]pyridin-6-yl)ethyl]pyridine-3-carboxamide
• InChI: InChI=1S/C16H15N3O3/c1-11-2-3-13(10-18-11)15(20)17-6-8-19-7-4-12-5-9-22-14(12)16(19)21/h2-5,7,9-10H,6,8H2,1H3,(H,17,20)
• InChI Key: RJLNNVZKNMNWFG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C=C1)C(=O)NCCN2C=CC3=C(C2=O)OC=C3
• Molecular Formula: C16H15N3O3
• Molecular Weight: 297.31 g/mol

Description

6-methyl-N-(2-(7-oxofuro[2,3-c]pyridin-6(7H)-yl)ethyl)nicotinamide, also known as MPPF, is a selective antagonist of serotonin 5-HT1A receptors. It is widely used in scientific research to investigate the role of 5-HT1A receptors in various physiological and pathological processes.

Mechanism of Action

6-methyl-N-(2-(7-oxofuro[2,3-c]pyridin-6(7H)-yl)ethyl)nicotinamide is a selective antagonist of serotonin 5-HT1A receptors. It binds to the receptor and prevents the activation of downstream signaling pathways. This leads to a decrease in the release of serotonin and other neurotransmitters, which are involved in the regulation of mood, anxiety, and other physiological processes.
Biochemical and Physiological Effects
6-methyl-N-(2-(7-oxofuro[2,3-c]pyridin-6(7H)-yl)ethyl)nicotinamide has been shown to have anxiolytic, antidepressant, and antipsychotic effects in animal models. It has also been shown to regulate food intake, thermoregulation, and cardiovascular function. 6-methyl-N-(2-(7-oxofuro[2,3-c]pyridin-6(7H)-yl)ethyl)nicotinamide has been shown to decrease the release of serotonin and other neurotransmitters, which are involved in the regulation of mood, anxiety, and other physiological processes.

Advantages and Limitations for Lab Experiments

6-methyl-N-(2-(7-oxofuro[2,3-c]pyridin-6(7H)-yl)ethyl)nicotinamide is a selective antagonist of serotonin 5-HT1A receptors, which makes it a useful tool for investigating the role of these receptors in various physiological and pathological processes. However, 6-methyl-N-(2-(7-oxofuro[2,3-c]pyridin-6(7H)-yl)ethyl)nicotinamide has limitations in terms of its specificity and selectivity. It may also have off-target effects on other receptors and signaling pathways.

Future Directions

For the use of 6-methyl-N-(2-(7-oxofuro[2,3-c]pyridin-6(7H)-yl)ethyl)nicotinamide in scientific research include investigating its role in the regulation of other physiological processes, such as pain perception, sleep, and circadian rhythm. 6-methyl-N-(2-(7-oxofuro[2,3-c]pyridin-6(7H)-yl)ethyl)nicotinamide may also be used to investigate the role of 5-HT1A receptors in the pathophysiology of various psychiatric and neurological disorders. Additionally, new compounds with improved specificity and selectivity for 5-HT1A receptors may be developed to overcome the limitations of 6-methyl-N-(2-(7-oxofuro[2,3-c]pyridin-6(7H)-yl)ethyl)nicotinamide.

Synthesis Methods

6-methyl-N-(2-(7-oxofuro[2,3-c]pyridin-6(7H)-yl)ethyl)nicotinamide can be synthesized using a two-step process. The first step involves the synthesis of 6-methyl-nicotinamide by reacting 6-methyl-nicotinic acid with thionyl chloride and then with ammonia. The second step involves the synthesis of 6-methyl-N-(2-(7-oxofuro[2,3-c]pyridin-6(7H)-yl)ethyl)nicotinamide by reacting 6-methyl-nicotinamide with 7-oxofuro[2,3-c]pyridine-6-carboxaldehyde and sodium triacetoxyborohydride.

Scientific Research Applications

6-methyl-N-(2-(7-oxofuro[2,3-c]pyridin-6(7H)-yl)ethyl)nicotinamide is widely used in scientific research to investigate the role of 5-HT1A receptors in various physiological and pathological processes. It has been shown to have anxiolytic, antidepressant, and antipsychotic effects in animal models. 6-methyl-N-(2-(7-oxofuro[2,3-c]pyridin-6(7H)-yl)ethyl)nicotinamide has also been used to investigate the role of 5-HT1A receptors in the regulation of food intake, thermoregulation, and cardiovascular function.